Cas no 7044-92-0 (2,5-dimethylbenzene-1,4-dicarbaldehyde)

• Product Name: 2,5-dimethylbenzene-1,4-dicarbaldehyde
• CAS No: 7044-92-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00719462
• CID: 1743843
• PubChem ID: 595698
• Update Time: 2025-04-24

2,5-dimethylbenzene-1,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2,5-dimethyl-
• 3,6-Dimethylterephthalaldehyde
• 2,5-dimethylbenzene-1,4-dicarbaldehyde
• 2，5-DIMETHYL-1，4-BENZENEDICARBOXALDEHYDE
• SCHEMBL2884919
• 7044-92-0
• YSZC490
• EN300-21888
• D94663
• MFCD00719462
• AKOS003617034
• AIBJDPZNCNFKMR-UHFFFAOYSA-N
• AS-77559
• 2,5-Dimethylterephthalaldehyde
• SY342676
• Terephthalaldehyde, 2,5-dimethyl-
• CS-0132354

• MDL： MFCD00719462
• Inchi： 1S/C10H10O2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-6H,1-2H3
• InChI Key： AIBJDPZNCNFKMR-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,5-dimethylbenzene-1,4-dicarbaldehyde

1,4-Benzenedicarboxaldehyde, 2,5-Dimethyl-

CAS No. 7044-92-0, commonly referred to as 1,4-benzenedicarboxaldehyde, 2,5-dimethyl-, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions and two aldehyde groups at the 1 and 4 positions. The combination of these functional groups makes it a valuable precursor for synthesizing advanced materials and intermediates in organic synthesis.

The synthesis of 1,4-benzenedicarboxaldehyde, 2,5-dimethyl- has been extensively studied in recent years. Researchers have explored various methodologies to optimize its production process, focusing on improving yield and reducing environmental impact. One notable approach involves the use of transition metal catalysts to facilitate the coupling reactions required for its formation. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for its application in specialized chemical industries.

In terms of applications, CAS No. 7044-92-0 has found significant use in the development of advanced polymers and materials. Its aldehyde groups are highly reactive and can be employed in cross-linking reactions to create robust polymer networks with tailored mechanical properties. Recent studies have demonstrated its potential in the synthesis of high-performance adhesives and coatings that exhibit excellent thermal stability and chemical resistance.

Beyond materials science, this compound has also garnered attention in the field of medicinal chemistry. Its unique structure allows for the exploration of novel drug delivery systems and bioactive molecules. For instance, researchers have utilized its aldehyde groups to create conjugated systems that can target specific biological pathways with high precision.

The environmental impact of using 1,4-benzenedicarboxaldehyde, 2,5-dimethyl- has been a topic of recent research interest as well. Scientists are investigating ways to minimize waste generation during its synthesis and application processes while ensuring compliance with stringent environmental regulations.

In conclusion, CAS No. 7044-92-0 stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique properties continue to drive innovation across multiple disciplines while researchers strive to enhance its sustainability and applicability in an ever-evolving global market.